Cas no 2764004-70-6 ((9H-fluoren-9-yl)methyl N-{3-chloro-4-[(2-hydroxyethyl)carbamoyl]phenyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{3-chloro-4-[(2-hydroxyethyl)carbamoyl]phenyl}carbamate
• CAS No: 2764004-70-6
• MF: C₂₄H₂₁ClN₂O₄
• MW: 436.887545347214
• CID: 5561593
• PubChem ID: 165998662
• Update Time: 2025-08-03

(9H-fluoren-9-yl)methyl N-{3-chloro-4-[(2-hydroxyethyl)carbamoyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2764004-70-6
• EN300-37386414
• (9H-fluoren-9-yl)methyl N-{3-chloro-4-[(2-hydroxyethyl)carbamoyl]phenyl}carbamate

• Inchi： 1S/C24H21ClN2O4/c25-22-13-15(9-10-20(22)23(29)26-11-12-28)27-24(30)31-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,13,21,28H,11-12,14H2,(H,26,29)(H,27,30)
• InChI Key： MGRRRDDMICPDPC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NCCO)=O)C=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.1189848g/mol
• Monoisotopic Mass: 436.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 87.7Ų

Additional information on (9H-fluoren-9-yl)methyl N-{3-chloro-4-[(2-hydroxyethyl)carbamoyl]phenyl}carbamate

Introduction to (9H-fluoren-9-yl)methyl N-{3-chloro-4-[(2-hydroxyethyl)carbamoyl]phenyl}carbamate and Its Applications in Modern Chemical Biology

The compound with the CAS number 2764004-70-6 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The molecular structure of this compound features a (9H-fluoren-9-yl)methyl moiety linked to a carbamate group, which is further substituted with a N-{3-chloro-4-[(2-hydroxyethyl)carbamoyl]phenyl} moiety. This intricate arrangement not only contributes to its distinct chemical behavior but also opens up a wide array of potential applications in pharmaceutical research and drug development.

In recent years, there has been a growing interest in the development of novel bioactive molecules that can interact with biological targets in a highly specific manner. The compound in question, (9H-fluoren-9-yl)methyl N-{3-chloro-4-[(2-hydroxyethyl)carbamoyl]phenyl}carbamate, has shown promise in this regard. Its fluorene-based core provides excellent photophysical properties, making it suitable for use in fluorescent probes and imaging techniques. Additionally, the presence of the carbamate and chlorophenyl groups enhances its binding affinity to various biological targets, including enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapeutics. The carbamate group is known to exhibit strong binding interactions with biological molecules, particularly enzymes involved in metabolic pathways. This property makes it an attractive scaffold for designing inhibitors that can modulate these pathways effectively. For instance, studies have indicated that derivatives of this compound may have inhibitory effects on enzymes such as kinases and proteases, which are often implicated in various diseases.

The (9H-fluoren-9-yl)methyl part of the molecule adds another layer of functionality, providing a platform for further chemical modifications. This allows researchers to fine-tune the properties of the compound, such as its solubility, bioavailability, and metabolic stability. Such flexibility is crucial for developing drug candidates that can meet the stringent requirements of clinical trials and ultimately reach patients in need.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have revealed insights into its binding mode with biological targets, providing valuable information for rational drug design. These studies have highlighted the importance of optimizing the substitution patterns on the phenyl ring to enhance binding affinity and selectivity.

In addition to its therapeutic potential, (9H-fluoren-9-yl)methyl N-{3-chloro-4-[(2-hydroxyethyl)carbamoyl]phenyl}carbamate has found applications in diagnostic imaging. The fluorene core emits fluorescence upon excitation with UV light, making it an ideal candidate for developing fluorescent probes that can be used to visualize biological processes in real-time. Such probes have been instrumental in understanding complex cellular mechanisms and have opened up new avenues for diagnostic applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been particularly useful in constructing the complex molecular framework.

The safety profile of (9H-fluoren-9-yl)methyl N-{3-chloro-4-[(2-hydroxyethyl)carbamoyl]phenyl}carbamate has also been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound exhibits low toxicity at relevant concentrations, suggesting its potential as a safe pharmacological agent. However, further research is needed to fully understand its long-term effects and potential side effects before it can be translated into clinical use.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the development process for compounds like this one. Predictive models have been developed to identify promising candidates based on their structural features and predicted biological activity. These models have significantly reduced the time and resources required for hit identification and lead optimization.

In conclusion, (9H-fluoren-9-yl)methyl N-{3-chloro-4-[(2-hydroxyethyl)carbamoyl]phenyl}carbamate represents a significant advancement in chemical biology with its unique structural features and versatile applications. Its potential as a therapeutic agent, diagnostic probe, and research tool underscores its importance in modern scientific endeavors. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in shaping the future of pharmaceuticals and biotechnology.